Cas no 2097868-99-8 (6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2097868-99-8
• MF: C₂₁H₃₅N₃O₂
• MW: 361.521505594254
• CID: 5461528
• Update Time: 2025-10-29

6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-tert-butyl-2-[[1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl]methyl]pyridazin-3-one
• 6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H35N3O2/c1-20(2,3)18-7-8-19(25)24(22-18)15-17-9-13-23(14-10-17)16-21(26)11-5-4-6-12-21/h7-8,17,26H,4-6,9-16H2,1-3H3
• InChI Key： ITTCYCPOCCSMRM-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)CN1CCC(CN2C(C=CC(C(C)(C)C)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• XLogP3: 2.9
• Topological Polar Surface Area: 56.1

Additional information on 6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to 6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2097868-99-8)

6-Tert-butyl-2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2097868-99-8) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridazinone class, which is known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including a tert-butyl group, a hydroxycyclohexylmethyl moiety, and a piperidin-4-yl substituent, contributes to its intricate molecular architecture and makes it a promising candidate for further investigation in drug discovery.

The tert-butyl group at the sixth position of the molecule introduces steric hindrance, which can influence both the solubility and metabolic stability of the compound. This feature is particularly important in medicinal chemistry, as it can modulate binding interactions with biological targets. Additionally, the hydroxycyclohexylmethyl side chain adds another layer of complexity, potentially affecting the compound's bioavailability and pharmacokinetic profile. The piperidin-4-yl group is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that 6-Tert-butyl-2-({1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This is particularly relevant given the increasing interest in developing novel therapeutics for chronic inflammatory conditions.

Moreover, the dihydropyridazinone core structure has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of the tert-butyl group, hydroxycyclohexylmethyl, and piperidin-4-yl substituents may contribute to enhanced efficacy by optimizing binding interactions with target proteins. Preliminary in vitro studies have shown promising results in terms of cytotoxicity and anti-inflammatory activity, making this compound a valuable asset in the search for new pharmaceutical agents.

The synthesis of 6-Tert-butyl-2-({1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group necessitates careful handling to avoid unwanted side reactions, while the installation of the hydroxycyclohexylmethyl moiety requires specialized reagents and catalysts. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale for further research.

In conclusion, 6-Tert-butyl-2-({1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2097868-99-8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and promising pharmacological properties make it an attractive candidate for further investigation in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.